Cas no 1083317-78-5 (1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine)

• Product Name: 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• CAS No: 1083317-78-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1185661
• PubChem ID: 74889028
• Update Time: 2025-10-24

1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• Imidazo[1,5-a]pyrazine, 5,6,7,8-tetrahydro-1,3-dimethyl-
• 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine
• 5,6,7,8-Tetrahydro-1,3-dimethyl-imidazo[1,5-a]pyrazine
• F18663
• 1083317-78-5
• DB-196173
• CS-0329696
• A895263
• 5,6,7,8-Tetrahydro-1,3-dimethylimidazo[1,5-a]pyrazine

• Inchi： 1S/C8H13N3/c1-6-8-5-9-3-4-11(8)7(2)10-6/h9H,3-5H2,1-2H3
• InChI Key： PJGDNWHBPXCOKM-UHFFFAOYSA-N
• SMILES： N12C(C)=NC(C)=C1CNCC2

Computed Properties

• Exact Mass: 151.11109
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine

1,3-Dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine (CAS No. 1083317-78-5): A Comprehensive Overview of Its Properties and Applications

The compound 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine (CAS No. 1083317-78-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis, and emerging uses of this compound, while also addressing common queries and trending topics related to its applications in pharmaceuticals, agrochemicals, and material science.

The imidazo[1,5-a]pyrazine core is a fused bicyclic system that combines imidazole and pyrazine rings, offering a versatile scaffold for chemical modifications. The 1,3-dimethyl substitution pattern enhances the compound's stability and lipophilicity, making it a promising candidate for drug discovery and other industrial applications. Researchers have explored its potential as a building block in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR modulators, which are hot topics in current biomedical research.

One of the most frequently asked questions about CAS No. 1083317-78-5 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature for extended periods. These properties make it suitable for use in high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.

In the context of green chemistry, 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine has been investigated as a potential intermediate for sustainable synthesis routes. Its ability to undergo selective functionalization aligns with the growing demand for eco-friendly chemical processes. This aspect resonates with the increasing focus on environmentally benign methodologies in the pharmaceutical and agrochemical industries.

Another area of interest is the compound's role in material science. Recent studies have explored its incorporation into organic semiconductors and light-emitting diodes (OLEDs), leveraging its electron-rich heterocyclic framework. This aligns with the surge in research on organic electronics, a field that has gained traction due to its applications in flexible displays and renewable energy technologies.

From a synthetic perspective, the preparation of 1,3-dimethyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine typically involves cyclization reactions of appropriately substituted precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, addressing the industry's need for cost-effective and scalable production methods.

In summary, CAS No. 1083317-78-5 represents a multifaceted compound with broad applicability across diverse scientific disciplines. Its structural versatility, coupled with its compatibility with modern synthetic strategies, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new facets of its utility, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.